Methyl 3-formamidothiophene-2-carboxylate

• IUPAC Name: methyl 3-formamidothiophene-2-carboxylate
• InChI: InChI=1S/C7H7NO3S/c1-11-7(10)6-5(8-4-9)2-3-12-6/h2-4H,1H3,(H,8,9)
• InChI Key: LBYBTIGBOUMNTH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC=O
• Molecular Formula: C7H7NO3S
• DSSTOX Substance ID: DTXSID401251179
• Molecular Weight: 185.20 g/mol
• CAS No.: 16285-69-1

Description

This compound is part of the Open Source Malaria project, which aims to develop new antimalarial drugs through open-source collaboration .

Scientific Research Applications

Chemistry: OSM-S-69 is used as a building block for the synthesis of other compounds in the aminothienopyrimidine series.

Biology: The compound has been evaluated for its biological activity against malaria parasites, showing promising results in inhibiting parasite growth.

Medicine: OSM-S-69 is being investigated as a potential antimalarial drug, with ongoing research to optimize its efficacy and safety.

Industry: While industrial applications are limited, OSM-S-69’s potential as a precursor for other biologically active compounds makes it valuable in pharmaceutical research.

Preparation Methods

The synthesis of OSM-S-69 involves several steps, starting with the construction of the thienopyrimidine scaffold. The chlorinated thienopyrimidone is used in a lithiation/halogenation reaction to introduce the desired functionality while maintaining workable yields of around 50%. An amine is introduced at the 4-position using ammonium hydroxide solution in a sealed tube at 120°C

Chemical Reactions Analysis

OSM-S-69 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of OSM-S-69 may result in the formation of sulfoxides or sulfones, while reduction may yield amines or alcohols.

Comparison with Similar Compounds

OSM-S-69 can be compared to other compounds in the aminothienopyrimidine series, such as OSM-S-106 and TCMDC 132385. These compounds share similar structural features but differ in their biological activity and chemical properties . For example, OSM-S-106 has been shown to have moderate activity against malaria parasites, while TCMDC 132385 exhibits mild activity . The uniqueness of OSM-S-69 lies in its specific substitution pattern and functional groups, which contribute to its distinct biological activity and potential as an antimalarial agent .

Synthesis routes and methods I

Procedure details

Formic acid (40 mL) was added to acetic anhydride (60 mL) while cooling in an ice bath. Solid 3-amino-2-thiophenecarboxylic acid methyl ester (77, 10.3 g, 66 mmol) was added to the cold solution in small portions. The cooling bath was removed and the resulting suspension was stirred at room temperature for 4 hours. The reaction mixture was diluted with water (100 mL) and the solid product collected by vacuum filtration to yield 3-(formylamino)-2-thiophenecarboxylic acid methyl ester (10.3 g, 85% yield) as a white solid.

Synthesis routes and methods II

Procedure details

To a solution of 3-aminothiophene-2-carboxylic methyl ester (20 g, 127 mmol) in formic acid (100 mL) was added ammonium acetate (13 g, 169 mmol). The mixture was refluxed for 3 hours. After cooling to room temperature, the precipitate was filtered, washed with water and dried under vacuum to afford 3-formylaminothiophene-2-carboxylic acid methyl ester (20.5 g, 87%). 1H NMR (DMSO, 400 Hz) δ 10.38 (s, 1H), 8.42 (s, 1H), 8.00 (d, J=5.2 Hz, 1H), 7.90 (d, J=5.6 Hz, 1H), 3.84 (s, 3H). MS (ESI+) [M+H]+ 186.

Synthesis routes and methods III

Procedure details

Formic acid 125 ml, and ammonium acetate (15.9 g, 207 mmol) were added to methyl 3-amino-2-thiophene carboxylate (25 g, 159.04 mmol) and the mixture was refluxed for 4 hours. After lowering the temperature to room temperature, the synthesized solid was washed with water and the title compound (29 g, 98%) was obtained.